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Compound of Interest

Compound Name: 4-Aminobutan-2-one

Cat. No.: B1611400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

4-Aminobutan-2-one and its hydrochloride salt. It is intended for informational purposes for a

technical audience. All laboratory work should be conducted in accordance with institutional

and national safety guidelines and under the supervision of qualified personnel. A

comprehensive risk assessment should be performed before handling this chemical.

Introduction
4-Aminobutan-2-one is an organic compound with the chemical formula C₄H₉NO. It is a toxic

chemical substance that is irritating and corrosive to the human body.[1] It is used as a

chemical reagent and as an intermediate in the synthesis of drugs and fragrances.[1] This

guide provides a consolidated overview of the known safety, handling, and toxicity information

for 4-Aminobutan-2-one, with a particular focus on its hydrochloride salt, for which more data

is publicly available. Due to the limited specific toxicological data for 4-Aminobutan-2-one, this

guide also includes general protocols for handling hazardous chemicals of its class.

Hazard Identification and Classification
The primary source of hazard information for 4-Aminobutan-2-one and its hydrochloride salt

comes from the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS).
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For 4-Aminobutan-2-one Hydrochloride (CAS No: 92901-20-7, 21419-24-9):

Hazard Class GHS Category
Hazard
Statement (H-
code)

Signal Word Pictogram

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Warning GHS07

Serious Eye

Damage/Eye

Irritation

1 or 2A

H318: Causes

serious eye

damage or H319:

Causes serious

eye irritation

Danger/Warning GHS05/GHS07

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

Warning GHS07

Data sourced from PubChem and commercial supplier safety data sheets. The exact

classification for eye irritation may vary between suppliers.

For 4-Aminobutan-2-one (CAS No: 23645-04-7):

While specific GHS classification data is less consistently available for the free base, it is

described as a toxic, irritating, and corrosive substance.[1] It is prudent to handle it with the

same, if not greater, precautions as its hydrochloride salt.

Quantitative Toxicity Data
As of the date of this guide, specific quantitative toxicity data such as LD50 (median lethal

dose) or LC50 (median lethal concentration) values for 4-Aminobutan-2-one or its

hydrochloride salt are not readily available in the public domain. The toxicological properties

have not been fully investigated.[2][3]
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Safe Handling and Personal Protective Equipment
(PPE)
Given the hazardous nature of 4-Aminobutan-2-one and its hydrochloride salt, strict

adherence to safety protocols is mandatory.

Engineering Controls
Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Ensure safety shower and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)
Hand Protection: Wear impermeable chemical-resistant gloves (e.g., nitrile, neoprene).

Eye Protection: Use chemical safety goggles or a face shield.[4]

Skin and Body Protection: Wear a lab coat, and consider additional protective clothing such

as an apron or coveralls for larger quantities.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols or dust, use a NIOSH-approved respirator with an appropriate cartridge.

General Hygiene Practices
Avoid all personal contact, including inhalation.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical.

Keep containers tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as acids and strong oxidizing agents.[4]
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Store in a tightly sealed container.[1]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols for Hazard Assessment
In the absence of specific toxicity studies for 4-Aminobutan-2-one, the following are

summaries of standardized OECD test guidelines that would be appropriate for evaluating its

irritant properties.

OECD Test Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis (RhE) Test Method
This in vitro test is designed to predict the skin irritation potential of a chemical by assessing its

effect on a reconstructed human epidermis model.

Principle: The test chemical is applied topically to the surface of the RhE tissue. Skin

irritation is identified by the chemical's ability to reduce the viability of the tissue.[5][6]

Methodology:

The test substance is applied to the RhE tissue for a defined period (e.g., 60 minutes).[6]

After exposure, the tissue is rinsed and incubated for a post-exposure period (e.g., 42

hours).[6]
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Cell viability is measured using a colorimetric assay, such as the MTT assay, which

measures the activity of mitochondrial reductase enzymes in viable cells.[6]

The percentage of viable cells is calculated relative to a negative control.

Interpretation: A chemical is classified as a skin irritant (UN GHS Category 2) if the tissue

viability is reduced to ≤ 50%.[5][6]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline describes an in vivo procedure for assessing the potential of a substance to

cause eye irritation or corrosion. It is typically performed on a single animal initially, with further

testing only if necessary.

Principle: The test substance is applied in a single dose to one eye of an experimental

animal, with the other eye serving as a control. The degree of eye irritation is evaluated by

scoring lesions of the cornea, iris, and conjunctiva at specific intervals.[7][8]

Methodology:

A single dose of the test substance is applied to the conjunctival sac of one eye.

The eyes are examined at 1, 24, 48, and 72 hours after application.[9]

Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored

according to a standardized system.

The reversibility of the effects is observed for up to 21 days.[8][9]

Interpretation: The scores are used to classify the substance according to its eye irritation

potential. A substance is considered to cause serious eye damage (UN GHS Category 1) if it

produces irreversible tissue damage. It is classified as an eye irritant (UN GHS Category 2) if

it produces reversible eye irritation within a specified timeframe.

Toxicity Information and Potential Mechanisms
There is a lack of specific information regarding the mechanism of toxicity for 4-Aminobutan-2-
one. As a small aminoketone, its irritant properties are likely due to its chemical reactivity. The
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amino group can act as a nucleophile and a base, while the ketone carbonyl group can act as

an electrophile. This dual reactivity could lead to interactions with biological macromolecules on

the skin and mucous membranes, triggering an inflammatory response. However, without

specific studies, this remains speculative.

Visualizations
Safe Handling Workflow
The following diagram illustrates a general workflow for the safe handling of a hazardous

chemical like 4-Aminobutan-2-one in a research laboratory setting.
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Caption: General workflow for safely handling 4-Aminobutan-2-one.
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Hazard and Response Logic
This diagram illustrates the logical relationship between the identified hazards of 4-
Aminobutan-2-one hydrochloride and the corresponding precautionary and first aid

responses.

Identified Hazards

Precautionary Measures (Examples)

First Aid ResponseH315

Skin Irritation

P280

Wear protective gloves/eye protection

Flush skin with water

H318/H319

Serious Eye Damage/Irritation

Rinse eyes cautiously with water for several minutes

H335

Respiratory Irritation

P261

Avoid breathing dust/fume/gas/mist/vapors/spray

P271

Use only outdoors or in a well-ventilated area

Move to fresh air

Click to download full resolution via product page

Caption: Logical links between hazards and responses for 4-Aminobutan-2-one HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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